Cas no 831222-90-3 (6-Benzofurancarboxylic acid, 4-methoxy-, ethyl ester)

• Product Name: 6-Benzofurancarboxylic acid, 4-methoxy-, ethyl ester
• CAS No: 831222-90-3
• MF: C₁₂H₁₂O₄
• MW: 220.221283912659
• MDL: MFCD25967575
• CID: 677557
• PubChem ID: 11160327
• Update Time: 2025-04-19

6-Benzofurancarboxylic acid, 4-methoxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 6-Benzofurancarboxylic acid, 4-methoxy-, ethyl ester
• ethyl 4-methoxy-1-benzofuran-6-carboxylate
• A915532
• SY059773
• AC6885
• 831222-90-3
• DTXSID40457271
• AKOS030567286
• Ethyl 4-methoxybenzofuran-6-carboxylate
• MFCD25967575

• MDL： MFCD25967575
• Inchi： 1S/C12H12O4/c1-3-15-12(13)8-6-10(14-2)9-4-5-16-11(9)7-8/h4-7H,3H2,1-2H3
• InChI Key： BZDCWOTVJIMLPE-UHFFFAOYSA-N
• SMILES： O1C=CC2C(=CC(C(=O)OCC)=CC1=2)OC

Computed Properties

• Exact Mass: 220.07355886g/mol
• Monoisotopic Mass: 220.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 48.7Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 321.4±22.0 °C at 760 mmHg
• Flash Point: 148.2±22.3 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

6-Benzofurancarboxylic acid, 4-methoxy-, ethyl ester Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)